Cas no 1804665-82-4 (3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804665-82-4
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4844609
• Update Time: 2025-06-16

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)4-2-17-6(20-9(13,14)15)3(1-16)5(4)7(18)19/h2H,1,16H2,(H,18,19)
• InChI Key： KZQOOIMGJPWUHC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=C1C(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.6
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804665-82-4)

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804665-82-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, plays a pivotal role in the development of novel bioactive molecules. Its structural complexity and functional groups make it a valuable intermediate for synthesizing compounds with potential applications in drug discovery and crop protection.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly exploring the use of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid as a building block for designing inhibitors targeting enzymes such as kinases and proteases. Its CAS No. 1804665-82-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its trifluoromethoxy group, which is known to improve lipophilicity and membrane permeability. These properties are essential for developing orally active drugs, a major focus in the pharmaceutical industry. Additionally, the trifluoromethyl group enhances electron-withdrawing effects, making the compound a promising candidate for modulating protein-ligand interactions. Such features align with current trends in personalized medicine and targeted therapies.

In agrochemical applications, 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid is being investigated for its potential to act as a precursor for herbicides and pesticides. The demand for environmentally friendly and efficient crop protection agents has led to increased research into fluorinated compounds, which often exhibit superior efficacy and lower environmental impact. This compound’s CAS No. 1804665-82-4 is thus a hotspot for agrochemical innovation.

From a synthetic chemistry perspective, the compound’s aminomethyl and carboxylic acid functionalities offer versatile reactivity, enabling diverse derivatization strategies. This flexibility is crucial for combinatorial chemistry and high-throughput screening, where rapid modification of core structures is required. The compound’s stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Recent advancements in AI-driven drug discovery have also highlighted the importance of compounds like 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid. Machine learning models are increasingly used to predict the bioactivity of fluorinated pyridines, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern research paradigms.

Environmental and regulatory considerations are another area where this compound is gaining traction. With stricter regulations on chemical usage, researchers are focusing on sustainable synthesis methods for fluorinated intermediates. The compound’s CAS No. 1804665-82-4 is often associated with green chemistry initiatives, reflecting the industry’s shift toward eco-friendly processes.

In conclusion, 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804665-82-4) represents a versatile and high-value chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for fluorinated compounds, position it as a critical component in future scientific and industrial advancements.